Cas no 2015385-00-7 ((3S)-3-{(benzyloxy)carbonylamino}-3-(2-fluoro-4-methoxyphenyl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(2-fluoro-4-methoxyphenyl)propanoic acid
• CAS No: 2015385-00-7
• MF: C₁₈H₁₈FNO₅
• MW: 347.3376288414
• CID: 5939919
• PubChem ID: 165803397
• Update Time: 2025-06-08

(3S)-3-{(benzyloxy)carbonylamino}-3-(2-fluoro-4-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(2-fluoro-4-methoxyphenyl)propanoic acid
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(2-fluoro-4-methoxyphenyl)propanoic acid
• EN300-1163338
• 2015385-00-7

• Inchi： 1S/C18H18FNO5/c1-24-13-7-8-14(15(19)9-13)16(10-17(21)22)20-18(23)25-11-12-5-3-2-4-6-12/h2-9,16H,10-11H2,1H3,(H,20,23)(H,21,22)/t16-/m0/s1
• InChI Key： GWOUTILQROPFHU-INIZCTEOSA-N
• SMILES： FC1C=C(C=CC=1[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 347.11690084g/mol
• Monoisotopic Mass: 347.11690084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.9Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(2-fluoro-4-methoxyphenyl)propanoic acid

Comprehensive Overview of (3S)-3-{(benzyloxy)carbonylamino}-3-(2-fluoro-4-methoxyphenyl)propanoic acid (CAS No. 2015385-00-7)

(3S)-3-{(benzyloxy)carbonylamino}-3-(2-fluoro-4-methoxyphenyl)propanoic acid (CAS No. 2015385-00-7) is a chiral carboxylic acid derivative with significant potential in pharmaceutical and biochemical research. This compound features a 2-fluoro-4-methoxyphenyl group, a benzyloxycarbonyl (Cbz) protecting group, and a propanoic acid backbone, making it a versatile intermediate for drug discovery and peptide synthesis. Its unique structural attributes, including the fluorine and methoxy substituents, contribute to its reactivity and applications in medicinal chemistry.

The growing interest in fluorinated compounds and chiral building blocks has positioned this molecule as a subject of extensive research. Fluorination is a key strategy in modern drug design, as it enhances metabolic stability, bioavailability, and target binding affinity. Researchers frequently search for terms like "fluorinated amino acid derivatives" or "Cbz-protected chiral intermediates", highlighting the relevance of this compound in contemporary synthetic chemistry. Additionally, its (3S)-stereochemistry aligns with the demand for enantioselective synthesis, a hot topic in asymmetric catalysis and green chemistry.

From a synthetic perspective, CAS No. 2015385-00-7 serves as a precursor for peptidomimetics and small-molecule inhibitors. The benzyloxycarbonyl group is widely used in peptide synthesis to protect amine functionalities, while the carboxylic acid moiety allows for further derivatization via amidation or esterification. This dual functionality makes it valuable for constructing complex molecular architectures, particularly in oncology and neurology drug development. Searches for "Cbz-protected amino acids" or "fluoro-methoxy phenyl derivatives" often lead to discussions about this compound's utility.

In the context of AI-driven drug discovery, computational tools are increasingly employed to predict the properties and interactions of such specialized intermediates. Questions like "How to optimize fluorinated drug candidates?" or "Role of chiral auxiliaries in API synthesis" reflect the intersection of this compound with cutting-edge research trends. Its lipophilicity and hydrogen-bonding capacity, influenced by the fluoro and methoxy groups, are critical parameters in quantitative structure-activity relationship (QSAR) studies.

Beyond pharmaceuticals, (3S)-3-{(benzyloxy)carbonylamino}-3-(2-fluoro-4-methoxyphenyl)propanoic acid is also explored in material science for designing functionalized polymers and coatings. The aromatic fluorine moiety can impart unique electronic properties, while the methoxy group enhances solubility in organic matrices. Such applications align with searches for "fluorinated monomers for high-performance materials" or "chiral additives for liquid crystals."

Quality control and analytical characterization of this compound involve advanced techniques like HPLC, NMR, and mass spectrometry. Researchers often inquire about "methods to determine enantiomeric purity" or "stability studies for Cbz-protected compounds," underscoring the need for rigorous standardization. The CAS registry (2015385-00-7) ensures precise identification across databases, facilitating collaboration and regulatory compliance.

In summary, (3S)-3-{(benzyloxy)carbonylamino}-3-(2-fluoro-4-methoxyphenyl)propanoic acid represents a multifaceted tool in synthetic and medicinal chemistry. Its alignment with trends like fluorine chemistry, chiral synthesis, and computational drug design ensures its continued relevance. As the scientific community prioritizes sustainable methodologies and targeted therapies, this compound's role is poised to expand, addressing queries such as "green synthesis of fluorinated intermediates" and "next-generation Cbz alternatives."